Cas no 391212-04-7 (2-((4-Bromo-2-fluorophenyl)amino)-3,4-difluorobenzoic acid)

• Product Name: 2-((4-Bromo-2-fluorophenyl)amino)-3,4-difluorobenzoic acid
• CAS No: 391212-04-7
• MF: C₁₃H₇BrF₃NO₂
• MW: 346.099393129349
• CID: 1093240
• PubChem ID: 22285980
• Update Time: 2025-04-20

2-((4-Bromo-2-fluorophenyl)amino)-3,4-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((4-Bromo-2-fluorophenyl)amino)-3,4-difluorobenzoic acid
• 2-(4-bromo-2-fluoroanilino)-3,4-difluorobenzoic acid
• SB83461
• 391212-04-7
• LYWJUDIKFYOXSP-UHFFFAOYSA-N
• 2-((4-Bromo-2-fluorophenyl)amino)-3,4-difluorobenzoicacid
• SCHEMBL1488379
• 3,4-Difluoro-2-((4-bromo-2-fluorophenyl)amino)benzoic acid
• 2-(4-bromo-2-fluoro-phenylamino)-3,4-difluoro-benzoic acid

• Inchi： 1S/C13H7BrF3NO2/c14-6-1-4-10(9(16)5-6)18-12-7(13(19)20)2-3-8(15)11(12)17/h1-5,18H,(H,19,20)
• InChI Key： LYWJUDIKFYOXSP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)NC1C(=C(C=CC=1C(=O)O)F)F

Computed Properties

• Exact Mass: 344.96121
• Monoisotopic Mass: 344.96123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33